![molecular formula C18H14Cl2F3N3O B2519124 1-isopropyl-1H-indole-2,3-dione 3-{N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazone} CAS No. 320422-22-8](/img/structure/B2519124.png)
1-isopropyl-1H-indole-2,3-dione 3-{N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazone}
Description
Synthesis Analysis
The synthesis of related compounds often involves Fischer indolisation, a robust, clean, high-yielding process that generates minimal quantities of by-products . This process is often combined with indole N-alkylation, which is rapid and can be completed in less than an hour . These processes are ideal for one-pot, multicomponent reaction cascades .Molecular Structure Analysis
The molecular structure of the parent compound, 1-isopropyl-1H-indole-2,3-dione, has the InChI code1S/C11H11NO2/c1-7(2)12-9-6-4-3-5-8(9)10(13)11(12)14/h3-7H,1-2H3 . The molecular weight is 189.21 . Physical And Chemical Properties Analysis
The parent compound, 1-isopropyl-1H-indole-2,3-dione, is a solid substance . It has a molecular weight of 189.21 .Scientific Research Applications
Antiviral Activity
Indole derivatives have shown promising antiviral activity. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been reported as antiviral agents . Given the structural similarity, it’s plausible that our compound could also exhibit antiviral properties.
Anti-inflammatory Activity
Indole derivatives have been found to possess anti-inflammatory properties . This suggests potential applications of our compound in the treatment of inflammatory conditions.
Anticancer Activity
Indole derivatives have demonstrated anticancer activity . This opens up the possibility of our compound being used in cancer research and treatment.
Antioxidant Activity
Indole derivatives are known to exhibit antioxidant activity . This suggests that our compound could be used in the development of antioxidant therapies.
Antimicrobial Activity
Indole derivatives have shown antimicrobial properties . This indicates potential applications of our compound in combating microbial infections.
Antitubercular Activity
Indole derivatives have been found to possess antitubercular activity . This suggests potential applications of our compound in the treatment of tuberculosis.
Antidiabetic Activity
Indole derivatives have demonstrated antidiabetic properties . This opens up the possibility of our compound being used in diabetes research and treatment.
Antimalarial Activity
Indole derivatives have shown antimalarial properties . This indicates potential applications of our compound in the fight against malaria.
properties
IUPAC Name |
3-[[2,6-dichloro-4-(trifluoromethyl)phenyl]diazenyl]-1-propan-2-ylindol-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl2F3N3O/c1-9(2)26-14-6-4-3-5-11(14)15(17(26)27)24-25-16-12(19)7-10(8-13(16)20)18(21,22)23/h3-9,27H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFAYJTOEMHCZFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2C(=C1O)N=NC3=C(C=C(C=C3Cl)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl2F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-isopropyl-1H-indole-2,3-dione 3-{N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazone} | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 3-(4-isopropylphenyl)-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-8-carboxylate](/img/structure/B2519045.png)
![4-[(2H-1,3-benzodioxol-5-yl)amino]-1,2-dihydroquinazoline-2-thione](/img/structure/B2519055.png)
amino}ethoxy)benzoic acid](/img/no-structure.png)